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Compound of Interest

Compound Name: 4-Methyl-L-phenylalanine

Cat. No.: B556533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and peptide science, the subtle modification of amino acid

side chains can profoundly influence molecular interactions, bioavailability, and therapeutic

efficacy. This guide provides a detailed spectroscopic comparison of the proteinogenic amino

acid L-phenylalanine and its derivative, 4-Methyl-L-phenylalanine. By understanding their

distinct spectroscopic signatures, researchers can better characterize these molecules in

various experimental settings.

Structural Differences
The key structural difference between L-phenylalanine and 4-Methyl-L-phenylalanine lies in

the substitution on the phenyl ring. 4-Methyl-L-phenylalanine possesses a methyl group at the

para (4-position) of the benzene ring, whereas phenylalanine remains unsubstituted. This

seemingly minor addition has significant implications for the electronic environment and,

consequently, the spectroscopic properties of the molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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